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Compound of Interest

Compound Name: Frakefamide TFA

Cat. No.: B8117600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Frakefamide TFA
solutions using Dimethyl Sulfoxide (DMSO). Frakefamide is a potent, peripherally acting µ-

opioid receptor agonist with analgesic properties.[1][2][3] Due to its inability to cross the blood-

brain barrier, it is a compound of interest for therapeutic applications requiring pain

management without central nervous system side effects like respiratory depression.[1][3][4]

Compound Information
Parameter Value

Full Name Frakefamide Trifluoroacetate

Molecular Formula C₃₂H₃₅F₄N₅O₇

Molecular Weight 677.64 g/mol [5]

Appearance White to off-white solid[5]

Mechanism of Action
Peripherally active µ-selective opioid receptor

agonist[1][2][3][5]

Data Presentation: Solubility and Storage
Frakefamide TFA exhibits high solubility in DMSO, making it a suitable solvent for preparing

stock solutions.[5] It is crucial to use newly opened, anhydrous DMSO as the compound is
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hygroscopic, and the presence of water can significantly impact solubility.[5]

Table 1: Frakefamide TFA Solubility in DMSO
Solvent Concentration Remarks

DMSO 250 mg/mL (368.93 mM)

Ultrasonic assistance may be

required. Use of newly opened

DMSO is recommended.[5]

Table 2: Stock Solution Storage and Stability
Storage Temperature Shelf Life Conditions

-80°C 6 months
Sealed, protected from

moisture and light.[5]

-20°C 1 month
Sealed, protected from

moisture and light.[5]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes before storage.[5]

Experimental Protocols
Protocol 1: Preparation of a Frakefamide TFA Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Frakefamide
TFA in DMSO.

Materials:

Frakefamide TFA powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Vortex mixer

Ultrasonic bath (optional)
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Sterile microcentrifuge tubes or vials for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation: Ensure all glassware and equipment are clean and dry. Perform all operations

in a chemical fume hood.

Weighing: Accurately weigh the desired amount of Frakefamide TFA powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired

concentration (e.g., for a 250 mg/mL stock solution, add 1 mL of DMSO to 250 mg of

Frakefamide TFA).

Mixing: Vortex the solution until the Frakefamide TFA is completely dissolved. If precipitation

occurs, gentle heating or sonication can be used to aid dissolution.[5]

Aliquotting: Dispense the stock solution into single-use aliquots in sterile microcentrifuge

tubes or vials.

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months,

protected from light and moisture.[5]

Protocol 2: Preparation of a Working Solution for In Vitro
Assays
This protocol details the dilution of the DMSO stock solution to prepare a working solution for

use in in vitro experiments. The final DMSO concentration in the assay should be optimized to

minimize solvent-induced toxicity.

Materials:

Frakefamide TFA stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile dilution tubes
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Pipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the Frakefamide TFA stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution with the appropriate cell culture

medium or assay buffer to achieve the desired final concentrations.

Final Concentration: Ensure the final concentration of DMSO in the assay is below the

tolerance level of the cells or assay system (typically ≤ 0.5%).

Use: Use the freshly prepared working solutions immediately.
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Caption: Frakefamide TFA acts as a peripheral µ-opioid receptor agonist.

Experimental Workflow for Frakefamide TFA Solution
Preparation
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Stock Solution Preparation

Storage

Working Solution Preparation

1. Weigh Frakefamide TFA

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Vials

5. Store at -20°C or -80°C

6. Thaw Stock Aliquot

7. Dilute with Assay Buffer

8. Use in Experiment
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Caption: Workflow for preparing Frakefamide TFA stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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